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Compound of Interest

Compound Name: 1,2-Diiodododecane

Cat. No.: B14356176

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 1,2-diiodododecane is scarce in scientific literature.
This guide provides a comprehensive overview based on the established principles of vicinal
diiodide chemistry, supplemented with data from analogous compounds.

Introduction

1,2-Diiodododecane is a vicinal diiodide, an organic compound containing two iodine atoms
on adjacent carbon atoms of a dodecane chain. While its direct applications are not widely
documented, its chemical nature suggests potential as a reactive intermediate in organic
synthesis. The inherent instability of vicinal diiodides, which tend to undergo elimination
reactions, presents both challenges and opportunities for their use in creating unsaturated
compounds.[1] This guide aims to provide a detailed understanding of the expected physical
and chemical properties of 1,2-diiodododecane, its probable synthetic routes, and its
anticipated reactivity, drawing parallels with related and better-characterized molecules.

Predicted Physical and Chemical Properties

Due to the limited availability of experimental data for 1,2-diiodododecane, the following table
includes predicted properties based on general chemical principles and data for the related
compounds 1,12-diiodododecane and 1-iodododecane.
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Property

Predicted
Valuel/lnformation
for 1,2-
Diiodododecane

1,12-
Diiodododecane
(for comparison)

1-lodododecane
(for comparison)

Molecular Formula Ci2H24l2 Ci2H24l2 Ci2Hasl
Molecular Weight 422.13 g/mol 422.13 g/mol [2][3] 296.23 g/mol [4]
Expected to be a
liquid or low-melting
) ] ) - Clear colorless to pale
Appearance solid, possibly with a Not specified o
) yellow liquid[4]
yellowish hue due to
decomposition.
Predicted to be high,
N ) but likely decomposes  363.34 °C (estimate) 159-160 °C at 15
Boiling Point »
before boiling at [2] mmHg[4]
atmospheric pressure.
Melting Point Not available Not available -3 °C[4]
) Expected to be denser  1.6185 g/cm3 (rough
Density ) 1.201 g/mL at 25 °C[4]
than water. estimate)[2]
Expected to be )
Insoluble in water,
N insoluble in water and ] ] )
Solubility ] soluble in organic Insoluble in water.[4]
soluble in nonpolar
] solvents.
organic solvents.
Unstable, particularly
at room temperature
and in the presence of
N ) More stable than the ) -
Stability light.[1] Prone to Light sensitive.[4]

elimination of Iz to

form 1-dodecene.[1]

[5]

vicinal isomer.

Synthesis and Reactivity
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The primary route for the synthesis of vicinal dihalides is the addition of a halogen to an alkene.
[6][7] Therefore, 1,2-diiodododecane would be synthesized from 1-dodecene.

Synthesis of 1,2-Diiodododecane from 1-Dodecene

The reaction involves the electrophilic addition of iodine (I2) to the double bond of 1-dodecene.

1-Dodecene
—a

(1,2-Diiodododecane)
lodine (12)
|2
/V

(1,2-Diiodododecane)
lodine (12)

\ Strong Base
(1,2-Diiodododecane J - 2Hl 1-Dodecyne

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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